3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone

• IUPAC Name: 3-ethyl-2-propan-2-ylsulfanylquinazolin-4-one
• InChI: InChI=1S/C13H16N2OS/c1-4-15-12(16)10-7-5-6-8-11(10)14-13(15)17-9(2)3/h5-9H,4H2,1-3H3
• InChI Key: MWMXSDCZEVYIJF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SC(C)C
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol

Description

3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone, also known as PD153035, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR). It has been widely used in scientific research to study the role of EGFR in various biological processes, including cancer development and progression.

Mechanism of Action

3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone acts as a competitive inhibitor of EGFR by binding to the ATP-binding site of the receptor. This prevents the binding of ATP and subsequent activation of the receptor, leading to the inhibition of downstream signaling pathways that promote cell proliferation and survival. 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone has been shown to be highly selective for EGFR and does not inhibit other receptor tyrosine kinases.
Biochemical and Physiological Effects
3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to inhibit the formation of blood vessels in tumors, which is known as angiogenesis. In addition, 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone has been shown to enhance the sensitivity of cancer cells to chemotherapy and radiation therapy, which can improve the efficacy of these treatments.

Advantages and Limitations for Lab Experiments

3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone is a highly specific inhibitor of EGFR and has been extensively used in scientific research to study the role of EGFR in various biological processes. Its high specificity and potency make it a valuable tool for investigating the effects of EGFR inhibition on cancer development and progression. However, 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone in scientific research. One area of interest is the development of new EGFR inhibitors that are more potent and selective than 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone. Another area of interest is the investigation of the effects of EGFR inhibition on the immune system and the tumor microenvironment. Finally, 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone could be used in combination with other targeted therapies to improve the efficacy of cancer treatment.

Synthesis Methods

3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone can be synthesized using a multistep process that involves the reaction of 2-aminobenzoic acid with ethyl chloroformate to form ethyl 2-aminobenzoate. The resulting compound is then reacted with 2-isopropylthioaniline to form 3-ethyl-2-(isopropylthio)quinazolin-4(3H)-one. Finally, the compound is treated with hydrochloric acid to obtain 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone in its pure form.

Scientific Research Applications

3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone has been extensively used in scientific research to investigate the role of EGFR in various biological processes, including cancer development and progression. It has been shown to inhibit the growth of cancer cells by blocking the activation of EGFR, which is known to promote cell proliferation and survival. 3-ethyl-2-(isopropylthio)-4(3H)-quinazolinone has also been used to study the effects of EGFR inhibition on angiogenesis, metastasis, and drug resistance in cancer cells.